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Cat. No.: B1671339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Enofelast, also known as BI-L-239, is a potent and selective inhibitor of 5-lipoxygenase (5-LO),

a key enzyme in the biosynthesis of leukotrienes.[1] Leukotrienes are pro-inflammatory lipid

mediators implicated in the pathophysiology of various inflammatory diseases, most notably

asthma. As a 5-LO inhibitor, Enofelast effectively blocks the production of leukotrienes, making

it a valuable tool for preclinical research aimed at understanding the role of these mediators in

disease and for the development of novel anti-inflammatory therapies.

This document provides detailed application notes and protocols for the formulation of

Enofelast for preclinical research, with a focus on its application in animal models of asthma.

Due to its poor aqueous solubility, specific formulation strategies are required to ensure

adequate bioavailability for both in vivo and in vitro studies.

Mechanism of Action: 5-Lipoxygenase Inhibition
Enofelast exerts its pharmacological effect by inhibiting the 5-lipoxygenase enzyme. This

enzyme catalyzes the conversion of arachidonic acid into 5-hydroperoxyeicosatetraenoic acid

(5-HPETE), the precursor to all leukotrienes. By blocking this initial step, Enofelast effectively

shuts down the entire leukotriene biosynthetic pathway.
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Preparation

Quality Control & Storage

Weigh Enofelast

Dissolve in Ethanol

Add Propylene Glycol

Add Saline

Stir

Visual Inspection

Store at 4°C
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Vehicle Preparation Suspension Preparation

Prepare Methylcellulose Solution Weigh Enofelast

Form Paste

Gradual Dilution

Add Surfactant

Final Volume Adjustment

Stir
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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